Cas no 2758839-61-9 ((1S)-1-(6-methylpyridin-3-yl)ethan-1-ol)
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol
- 3-Pyridinemethanol, α,6-dimethyl-, (αS)-
-
- Inchi: 1S/C8H11NO/c1-6-3-4-8(5-9-6)7(2)10/h3-5,7,10H,1-2H3/t7-/m0/s1
- InChI Key: LYMOQGXOROSRPJ-ZETCQYMHSA-N
- SMILES: C1=NC(C)=CC=C1[C@H](C)O
Experimental Properties
- Density: 1.055±0.06 g/cm3(Predicted)
- Boiling Point: 246.7±25.0 °C(Predicted)
- pka: 13.77±0.20(Predicted)
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1740765-0.05g |
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol |
2758839-61-9 | 0.05g |
$1056.0 | 2023-09-20 | ||
| Enamine | EN300-1740765-0.1g |
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol |
2758839-61-9 | 0.1g |
$1106.0 | 2023-09-20 | ||
| Enamine | EN300-1740765-0.25g |
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol |
2758839-61-9 | 0.25g |
$1156.0 | 2023-09-20 | ||
| Enamine | EN300-1740765-0.5g |
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol |
2758839-61-9 | 0.5g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1740765-1.0g |
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol |
2758839-61-9 | 1g |
$1256.0 | 2023-06-03 | ||
| Enamine | EN300-1740765-2.5g |
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol |
2758839-61-9 | 2.5g |
$2464.0 | 2023-09-20 | ||
| Enamine | EN300-1740765-5.0g |
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol |
2758839-61-9 | 5g |
$3645.0 | 2023-06-03 | ||
| Enamine | EN300-1740765-10.0g |
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol |
2758839-61-9 | 10g |
$5405.0 | 2023-06-03 | ||
| Enamine | EN300-1740765-1g |
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol |
2758839-61-9 | 1g |
$1256.0 | 2023-09-20 | ||
| Enamine | EN300-1740765-5g |
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol |
2758839-61-9 | 5g |
$3645.0 | 2023-09-20 |
(1S)-1-(6-methylpyridin-3-yl)ethan-1-ol Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol
Research Brief on (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol (CAS: 2758839-61-9): Recent Advances and Applications
In recent years, (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol (CAS: 2758839-61-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral alcohol, characterized by its pyridine moiety and stereospecific configuration, has demonstrated potential in various therapeutic and synthetic applications. The compound's unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.
A recent study published in the Journal of Medicinal Chemistry highlighted the role of (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized asymmetric hydrogenation techniques to achieve high enantiomeric purity of the compound, which was critical for the subsequent steps in the synthesis of the inhibitor. The study reported a yield of over 90% enantiomeric excess (ee), underscoring the efficiency of the synthetic route.
Another significant development involves the application of (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol in the design of positron emission tomography (PET) tracers. A 2023 study in ACS Chemical Neuroscience described the incorporation of this compound into a radiolabeled probe targeting neuroinflammation. The probe exhibited high binding affinity and selectivity for activated microglia, suggesting its potential for diagnosing neurodegenerative diseases such as Alzheimer's and Parkinson's.
From a pharmacological perspective, (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol has also been investigated for its metabolic stability and pharmacokinetic properties. A preclinical study demonstrated favorable oral bioavailability and minimal cytochrome P450 inhibition, making it a promising candidate for further drug development. These findings were presented at the 2023 International Conference on Drug Metabolism and Pharmacokinetics.
In addition to its therapeutic applications, the compound has garnered attention in green chemistry initiatives. Researchers have developed a biocatalytic route for its synthesis using engineered alcohol dehydrogenases, achieving high yields under mild conditions. This approach aligns with the growing demand for sustainable pharmaceutical manufacturing processes.
Looking ahead, the versatility of (1S)-1-(6-methylpyridin-3-yl)ethan-1-ol suggests continued exploration across multiple domains. Current research efforts are focused on expanding its utility in fragment-based drug discovery and as a building block for complex natural product synthesis. The compound's CAS number (2758839-61-9) has become increasingly prevalent in patent applications, indicating its commercial potential in the pharmaceutical industry.
2758839-61-9 ((1S)-1-(6-methylpyridin-3-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)